Cas no 1353323-80-4 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid
• CAS No: 1353323-80-4
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 5740586
• PubChem ID: 53486163
• Update Time: 2025-05-23

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1353323-80-4
• AC-22076
• AKOS025401547
• (3S)-3-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-4-METHYLHEXANOICACID
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid
• (3S)-3-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-4-METHYLHEXANOIC ACID
• EN300-1287059
• Hexanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methyl-, (3S)-
• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid

• Inchi： 1S/C22H25NO4/c1-3-14(2)20(12-21(24)25)23-22(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,23,26)(H,24,25)/t14?,20-/m0/s1
• InChI Key： VHZUUIWBAYOCDD-LGTGAQBVSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid

Compound CAS No. 1353323-80-4: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic Acid

The compound with CAS No. 1353323-80-4, named (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is characterized by its unique stereochemistry, functional groups, and potential applications in drug discovery and peptide synthesis. The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, which adds to the compound's significance in medicinal chemistry.

Recent studies have highlighted the importance of stereochemistry in biological systems, particularly in the context of drug efficacy and selectivity. The (S)-configuration at the third carbon of this hexanoic acid derivative plays a crucial role in determining its interactions with biological targets. Researchers have explored the synthesis of this compound using enantioselective methods, which are essential for producing high-purity enantiomers required in pharmacological studies.

The presence of the Fmoc group in this compound makes it a valuable tool in solid-phase peptide synthesis (SPPS). This protecting group is easily removable under specific conditions, making it ideal for constructing complex peptide sequences. Recent advancements in SPPS have enabled the synthesis of longer and more intricate peptides, which are critical for studying protein-protein interactions and developing peptide-based therapeutics.

In addition to its role in peptide synthesis, this compound has been investigated for its potential as a building block in the construction of bioactive molecules. The 4-methyl substitution introduces steric effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for designing drugs with optimal therapeutic profiles.

Recent research has also focused on the application of this compound in chiral recognition and asymmetric catalysis. The S configuration at the third carbon provides a chiral environment that can be exploited in enantioselective reactions. Such studies are pivotal for developing more efficient and sustainable methods for synthesizing chiral pharmaceuticals.

The structural complexity of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid makes it a challenging molecule to synthesize. However, advancements in synthetic methodologies, such as organocatalysis and transition-metal-catalyzed reactions, have facilitated its preparation on a larger scale. These methods are not only cost-effective but also environmentally friendly, aligning with current trends toward green chemistry.

In conclusion, CAS No. 1353323-80-4 represents a significant advancement in organic chemistry with diverse applications in peptide synthesis, drug discovery, and asymmetric catalysis. Its unique structure and stereochemistry make it a valuable tool for researchers aiming to develop novel therapeutic agents and understand complex biological systems.